Cas no 1012-95-9 (3-ethyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one)
1012-95-9 structure
Product Name:3-ethyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one
CAS No:1012-95-9
MF:C10H11N3O
MW:189.213841676712
MDL:MFCD22681918
CID:4566700
PubChem ID:12420775
Update Time:2025-10-05
3-ethyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Ethyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one
- 3H-1,2,4-Triazol-3-one, 5-ethyl-2,4-dihydro-4-phenyl-
- 3-ethyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one
-
- MDL: MFCD22681918
- Inchi: 1S/C10H11N3O/c1-2-9-11-12-10(14)13(9)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,12,14)
- InChI Key: DEPZXPVHVADAEY-UHFFFAOYSA-N
- SMILES: N1=C(CC)N(C2=CC=CC=C2)C(=O)N1
Computed Properties
- Exact Mass: 189.090212g/mol
- Monoisotopic Mass: 189.090212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 189.21g/mol
- XLogP3: 1.4
- Topological Polar Surface Area: 44.7Ų
3-ethyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B436398-10mg |
3-Ethyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one |
1012-95-9 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B436398-50mg |
3-Ethyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one |
1012-95-9 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B436398-100mg |
3-Ethyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one |
1012-95-9 | 100mg |
$ 275.00 | 2022-06-07 | ||
| Enamine | EN300-343227-0.05g |
3-ethyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one |
1012-95-9 | 95% | 0.05g |
$174.0 | 2023-09-03 | |
| Enamine | EN300-343227-0.1g |
3-ethyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one |
1012-95-9 | 95% | 0.1g |
$257.0 | 2023-09-03 | |
| Enamine | EN300-343227-0.25g |
3-ethyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one |
1012-95-9 | 95% | 0.25g |
$367.0 | 2023-09-03 | |
| Enamine | EN300-343227-0.5g |
3-ethyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one |
1012-95-9 | 95% | 0.5g |
$579.0 | 2023-09-03 | |
| Enamine | EN300-343227-1.0g |
3-ethyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one |
1012-95-9 | 95% | 1.0g |
$743.0 | 2023-02-22 | |
| Enamine | EN300-343227-2.5g |
3-ethyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one |
1012-95-9 | 95% | 2.5g |
$1454.0 | 2023-09-03 | |
| Enamine | EN300-343227-5.0g |
3-ethyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one |
1012-95-9 | 95% | 5.0g |
$2152.0 | 2023-02-22 |
3-ethyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one Related Literature
-
C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
-
Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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